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Compound of Interest

Compound Name: 2-Hydrazino-4-methylquinoline

Cat. No.: B188251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 2-Hydrazino-4-
methylquinoline, a valuable intermediate in medicinal chemistry and drug development. The

synthesis is a two-step process commencing with the chlorination of 4-methyl-2-

hydroxyquinoline, followed by a nucleophilic substitution reaction with hydrazine hydrate. This

document details the experimental protocols and provides key quantitative data for the

intermediate and final products.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of the starting

material, intermediate, and final product.

Table 1: Physicochemical Properties of Compounds
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Compoun
d Name

IUPAC
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Appearan
ce

4-Methyl-2-

hydroxyqui

noline

4-

Methylquin

olin-2(1H)-

one

607-66-9 C₁₀H₉NO 159.18
221-223[1]

[2][3][4]

Needle-like

crystals[2]

2-Chloro-4-

methylquin

oline

2-Chloro-4-

methylquin

oline

634-47-9 C₁₀H₈ClN 177.63 53-59[5][6]

White

crystals or

powder[5]

2-

Hydrazino-

4-

methylquin

oline

(4-

Methylquin

olin-2-

yl)hydrazin

e

21703-52-

6
C₁₀H₁₁N₃ 173.21[7]

Not

available

Not

available

Table 2: Spectral Data

Compound
Name

¹H NMR (δ
ppm)

¹³C NMR (δ
ppm)

IR (cm⁻¹)
Mass
Spectrum
(m/z)

4-Methyl-2-

hydroxyquinoline

Data not

available in

search results

Data not

available in

search results

Data not

available in

search results

Data not

available in

search results

2-Chloro-4-

methylquinoline

Data available in

spectral

databases[8]

Data available in

spectral

databases[9]

Data available in

spectral

databases[10]

Data not

available in

search results

2-Hydrazino-4-

methylquinoline

Data not

available in

search results

Data not

available in

search results

Data available

for 2-

hydrazinoquinoli

ne[11]

Predicted

[M+H]⁺:

174.10257[12]
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Experimental Protocols
The synthesis of 2-Hydrazino-4-methylquinoline is presented in two key stages:

Step 1: Synthesis of 2-Chloro-4-methylquinoline

The primary method for the synthesis of 2-Chloro-4-methylquinoline involves the chlorination of

4-methyl-2-hydroxyquinoline (also known as 4-methyl-2-quinolone) using phosphorus

oxychloride (POCl₃), often in the presence of a base or with phosphorus pentachloride (PCl₅)

as a co-reagent.

Detailed Experimental Protocol:

Materials: 4-Methyl-2-hydroxyquinoline, Phosphorus oxychloride (POCl₃).

Procedure: In a round-bottom flask equipped with a reflux condenser and a calcium chloride

guard tube, a mixture of 4-methyl-2-hydroxyquinoline and an excess of phosphorus

oxychloride is heated under reflux. The reaction progress is monitored by thin-layer

chromatography (TLC). Upon completion, the excess phosphorus oxychloride is removed

under reduced pressure. The residue is then carefully poured onto crushed ice with stirring.

The resulting mixture is neutralized with a suitable base (e.g., sodium bicarbonate solution)

to precipitate the crude product.

Purification: The crude 2-Chloro-4-methylquinoline is collected by filtration, washed with

water, and dried. Further purification can be achieved by recrystallization from a suitable

solvent such as ethanol or by column chromatography on silica gel.

Step 2: Synthesis of 2-Hydrazino-4-methylquinoline

The conversion of 2-Chloro-4-methylquinoline to the target compound is achieved through a

nucleophilic aromatic substitution reaction with hydrazine hydrate.

Detailed Experimental Protocol:

Materials: 2-Chloro-4-methylquinoline, Hydrazine hydrate (80% or higher), Ethanol (or

another suitable solvent).
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Procedure: A solution of 2-Chloro-4-methylquinoline in ethanol is treated with an excess of

hydrazine hydrate. The reaction mixture is heated at reflux for several hours, with the

progress monitored by TLC. After the reaction is complete, the mixture is cooled to room

temperature, and the solvent is removed under reduced pressure.

Work-up and Purification: The residue is treated with water to precipitate the crude product.

The solid is collected by filtration, washed with cold water, and dried. The crude 2-
Hydrazino-4-methylquinoline can be purified by recrystallization from a suitable solvent like

ethanol to afford the pure product.

Reaction Pathway
The overall synthetic scheme is illustrated below.
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Step 1: Chlorination

Step 2: Hydrazinolysis

4-Methyl-2-hydroxyquinoline

2-Chloro-4-methylquinoline

  Reflux

POCl3

2-Hydrazino-4-methylquinoline

  Reflux in Ethanol

Hydrazine hydrate
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Step 1: Preparation of 2-Chloro-4-methylquinoline

Step 2: Synthesis of 2-Hydrazino-4-methylquinoline

Mix 4-methyl-2-hydroxyquinoline
and POCl3

Reflux reaction mixture

Monitor reaction by TLC

Remove excess POCl3
(vacuum)

Quench with ice water

Neutralize with base

Filter and wash crude product

Purify by recrystallization
or column chromatography

Characterize 2-Chloro-4-methylquinoline

Dissolve 2-Chloro-4-methylquinoline
in Ethanol

Proceed to next step

Add excess Hydrazine hydrate

Reflux reaction mixture

Monitor reaction by TLC

Remove solvent (vacuum)

Precipitate with water

Filter and wash crude product

Purify by recrystallization

Characterize 2-Hydrazino-4-methylquinoline

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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